molecular formula C12H22N2S B13238297 [3-(Dimethylamino)-2,2-dimethylpropyl](thiophen-2-ylmethyl)amine

[3-(Dimethylamino)-2,2-dimethylpropyl](thiophen-2-ylmethyl)amine

Cat. No.: B13238297
M. Wt: 226.38 g/mol
InChI Key: NLGCDEUFDXPHLI-UHFFFAOYSA-N
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Description

3-(Dimethylamino)-2,2-dimethylpropylamine (CAS: 1019504-60-9) is a tertiary amine featuring a dimethylamino-substituted 2,2-dimethylpropyl backbone and a thiophen-2-ylmethyl substituent. Its molecular formula is C₁₂H₂₂N₂S, with a molecular weight of 226.38 g/mol .

Properties

Molecular Formula

C12H22N2S

Molecular Weight

226.38 g/mol

IUPAC Name

N,N,2,2-tetramethyl-N'-(thiophen-2-ylmethyl)propane-1,3-diamine

InChI

InChI=1S/C12H22N2S/c1-12(2,10-14(3)4)9-13-8-11-6-5-7-15-11/h5-7,13H,8-10H2,1-4H3

InChI Key

NLGCDEUFDXPHLI-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CNCC1=CC=CS1)CN(C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dimethylamino)-2,2-dimethylpropylamine typically involves the following steps:

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and automated synthesis platforms to streamline the process.

Chemical Reactions Analysis

Types of Reactions

3-(Dimethylamino)-2,2-dimethylpropylamine: can undergo various chemical reactions, including:

    Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

    Reduction: The compound can be reduced to modify the thiophene ring or the dimethylamino group.

    Substitution: Electrophilic and nucleophilic substitution reactions can occur on the thiophene ring or the propyl chain.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield thiophene sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the thiophene ring or the propyl chain.

Scientific Research Applications

3-(Dimethylamino)-2,2-dimethylpropylamine: has several applications in scientific research:

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)-2,2-dimethylpropylamine involves its interaction with specific molecular targets. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the thiophene ring can engage in π-π stacking interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

3-(Dimethylamino)-2,2-dimethylpropylamine (CAS: 1019603-95-2)

  • Structural Differences : Replaces the thiophene ring with a furan (oxygen instead of sulfur).
  • Implications: Electronic Effects: The electron-rich furan (due to oxygen’s electronegativity) may alter reactivity in electrophilic substitutions compared to the sulfur-containing thiophene . Bioavailability: Furan’s lower molecular weight (C₁₂H₂₂N₂O vs. C₁₂H₂₂N₂S) could enhance aqueous solubility but reduce membrane permeability. Synthetic Accessibility: notes discontinuation (“descatalogado”), suggesting challenges in large-scale synthesis compared to the thiophene analog .

Bis(thiophen-2-ylmethyl)amine

  • Structural Differences : Contains two thiophen-2-ylmethyl groups instead of one.
  • Synthesis: Prepared via carbon disulfide and ZnSO₄-mediated reactions, differing from alkylation methods used for the target compound .

Tert-Butyl 3-{[3-(Dimethylamino)-2,2-dimethylpropyl]amino}propanoate (CAS: 1221342-42-2)

  • Structural Differences: Incorporates a tert-butyl ester and a propanoate linker.
  • Implications: Prodrug Potential: The ester group may improve oral bioavailability, with hydrolysis yielding the active amine .

Methyl-[3-(naphthalen-1-yloxy)-3-thiophen-2-yl-propyl]-amine

  • Structural Differences : Substitutes the dimethylpropyl group with a naphthalene-oxygen-thiophene chain.
  • Implications :
    • Lipophilicity : The naphthalene group increases hydrophobicity, which may enhance binding to aromatic receptors but reduce solubility .
    • Synthetic Complexity : Multi-step synthesis involving naphthalene derivatives, contrasting with simpler alkylation routes for the target compound .

2-(Dimethylamino)-2-methylpropylamine

  • Structural Differences : Features a fluorophenyl-furan substituent.
  • Implications: Electron-Withdrawing Effects: Fluorine enhances metabolic stability and may influence receptor affinity .

Data Table: Key Properties of Compared Compounds

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Properties
Target Compound C₁₂H₂₂N₂S 226.38 Thiophen-2-ylmethyl CNS-penetrant potential
Furan Analog (CAS: 1019603-95-2) C₁₂H₂₂N₂O 210.32 Furan-2-ylmethyl Discontinued synthesis
Bis(thiophen-2-ylmethyl)amine C₁₀H₁₂N₂S₂ 224.34 Dual thiophen-2-ylmethyl Enhanced π-π interactions
Tert-Butyl Ester Derivative (CAS: 1221342-42-2) C₁₄H₃₀N₂O₂ 258.40 tert-Butyl ester Prodrug candidate
Naphthalene-Thiophene Hybrid C₂₀H₂₁NO₅S 387.45 Naphthalene-oxygen-thiophene High lipophilicity
Fluorophenyl-Furan Derivative C₁₇H₂₃FN₂O 296.38 4-fluorophenyl-furan Improved metabolic stability

Biological Activity

3-(Dimethylamino)-2,2-dimethylpropylamine is a synthetic organic compound characterized by its complex structure, which includes a dimethylamino group and a thiophene ring. This molecular configuration suggests significant potential for biological activity, particularly in medicinal chemistry. The compound's molecular formula is C12H22N2SC_{12}H_{22}N_2S with a molecular weight of approximately 226.38 g/mol.

Biological Activity Overview

The biological activity of this compound is primarily influenced by its structural features, particularly the presence of the dimethylamino group and the thiophene moiety. These components are known to enhance interactions with biological targets, leading to various pharmacological effects.

  • Neurotransmitter Modulation : The dimethylamino group is associated with neurotransmitter activity modulation, which may suggest potential applications in treating neurological disorders.
  • Antidepressant Properties : Compounds containing thiophene rings have been explored for their antidepressant effects, indicating that this compound might exhibit similar properties.

Research Findings

Several studies have investigated the biological activities of compounds structurally related to 3-(Dimethylamino)-2,2-dimethylpropylamine.

Case Studies and Experimental Data

  • Antidepressant Activity :
    • A study on thiophene-based antidepressants demonstrated that modifications in the thiophene structure could lead to significant antidepressant effects in animal models.
  • Neurotransmitter Interaction :
    • Research has shown that compounds with dimethylamino groups can enhance serotonin and norepinephrine levels, suggesting potential use in mood disorders .
  • Antimicrobial Properties :

Comparative Analysis with Related Compounds

Compound NameStructure FeaturesBiological Activity
DimethylaminopropylbenzylamineContains a dimethylamino group and aromatic ringNeurotransmitter modulation
Thiophene-based antidepressantsIncorporates thiophene ringsAntidepressant effects
N,N-DimethylethylenediamineTwo amine groupsUsed in various chemical syntheses

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